Cas no 1016715-85-7 (1-(2,5-dimethylbenzoyl)piperidin-4-amine)

• Product Name: 1-(2,5-dimethylbenzoyl)piperidin-4-amine
• CAS No: 1016715-85-7
• MF: C₁₄H₂₀N₂O
• MW: 232.32
• CID: 5069641
• Update Time: 2025-06-14

1-(2,5-dimethylbenzoyl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-amino-1-piperidinyl)(2,5-dimethylphenyl)-
• 1-(2,5-dimethylbenzoyl)piperidin-4-amine

• Inchi： 1S/C14H20N2O/c1-10-3-4-11(2)13(9-10)14(17)16-7-5-12(15)6-8-16/h3-4,9,12H,5-8,15H2,1-2H3
• InChI Key： ZAJHTJKOXYRELJ-UHFFFAOYSA-N
• SMILES： C(N1CCC(N)CC1)(C1=CC(C)=CC=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 1-(2,5-dimethylbenzoyl)piperidin-4-amine

Comprehensive Overview of 1-(2,5-dimethylbenzoyl)piperidin-4-amine (CAS No. 1016715-85-7): Properties, Applications, and Research Insights

1-(2,5-dimethylbenzoyl)piperidin-4-amine (CAS No. 1016715-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative features a 2,5-dimethylbenzoyl moiety, which contributes to its unique physicochemical properties and potential applications. Researchers and industry professionals frequently search for this compound under keywords like "1-(2,5-dimethylbenzoyl)piperidin-4-amine synthesis", "CAS 1016715-85-7 uses", and "piperidine-4-amine derivatives", reflecting its relevance in drug discovery and material science.

The structural uniqueness of 1-(2,5-dimethylbenzoyl)piperidin-4-amine lies in its hybrid aromatic-aliphatic framework. The piperidin-4-amine core provides a versatile scaffold for further functionalization, while the 2,5-dimethylbenzoyl group enhances lipophilicity, a critical factor in bioavailability optimization. Recent studies highlight its role as a precursor in designing central nervous system (CNS)-targeted compounds, aligning with trending research on neurotherapeutics. Questions like "How does 1-(2,5-dimethylbenzoyl)piperidin-4-amine interact with biological targets?" or "What are the solubility characteristics of CAS 1016715-85-7?" dominate academic discussions.

From a synthetic chemistry perspective, 1-(2,5-dimethylbenzoyl)piperidin-4-amine exemplifies modern trends in fragment-based drug design (FBDD). Its balanced molecular weight (≈246 g/mol) and moderate polarity make it an attractive building block for medicinal chemistry. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are commonly employed for quality control, addressing frequent queries like "How to characterize 1-(2,5-dimethylbenzoyl)piperidin-4-amine?" or "What solvents are suitable for CAS 1016715-85-7?".

The compound's stability under physiological conditions has spurred investigations into its metabolic pathways and toxicological profiles, particularly in light of growing interest in green chemistry and sustainable pharmaceutical manufacturing. Researchers exploring "biodegradation of piperidine derivatives" or "scaling up 1-(2,5-dimethylbenzoyl)piperidin-4-amine production" will find this compound's data invaluable. Notably, its low environmental persistence aligns with regulatory trends favoring eco-friendly APIs.

In material science, CAS 1016715-85-7 has shown promise as a ligand in catalytic systems and a monomer for functional polymers. Its hydrogen-bonding capacity and steric profile enable precise molecular recognition, addressing search trends like "piperidine-based smart materials" or "benzoyl-piperidine hybrids in nanotechnology". These interdisciplinary applications underscore why 1-(2,5-dimethylbenzoyl)piperidin-4-amine remains a highly cited compound in patent literature.

Quality standards for 1-(2,5-dimethylbenzoyl)piperidin-4-amine emphasize ≥98% HPLC purity with strict control of residual solvents, responding to industry demands for GMP-compliant intermediates. Storage recommendations typically suggest 2-8°C under inert atmosphere, a detail often queried as "long-term stability of CAS 1016715-85-7". The compound's crystalline form and polymorphism studies are also active research areas, particularly for formulation scientists.

Emerging applications in bioimaging probes and diagnostic agents leverage the compound's fluorescence properties when conjugated with chromophores. This aligns with increasing searches for "small molecule theranostics" and "piperidine-based sensors". The electron-donating dimethyl groups on the aromatic ring further enable photo-stability enhancements, making it valuable for optoelectronic applications.

For synthetic chemists, 1-(2,5-dimethylbenzoyl)piperidin-4-amine serves as a model substrate to study N-acylation kinetics and protecting group strategies. Recent methodological advances address common challenges like "selective functionalization of piperidin-4-amine" or "large-scale benzoylation techniques". The compound's balanced basicity (pKa ~8.5) also makes it instructive for pH-dependent solubility studies.

In conclusion, 1-(2,5-dimethylbenzoyl)piperidin-4-amine (CAS No. 1016715-85-7) represents a multifunctional chemical entity with expanding applications across pharmaceuticals, materials science, and analytical chemistry. Its ongoing research relevance is evidenced by persistent queries about "mechanistic studies of benzoyl-piperidine derivatives" and "industrial applications of CAS 1016715-85-7", positioning it as a compound of enduring scientific interest.